Cas no 1805848-84-3 (2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one)
2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one
-
- Inchi: 1S/C10H7BrF3NO4/c1-5(11)9(16)7-4-6(15(17)18)2-3-8(7)19-10(12,13)14/h2-5H,1H3
- InChI Key: LKQMEIKJWASAOU-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C=C(C=CC=1OC(F)(F)F)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 358
- XLogP3: 3.8
- Topological Polar Surface Area: 72.1
2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013023083-250mg |
2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one |
1805848-84-3 | 97% | 250mg |
475.20 USD | 2021-05-31 | |
| Alichem | A013023083-500mg |
2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one |
1805848-84-3 | 97% | 500mg |
815.00 USD | 2021-05-31 | |
| Alichem | A013023083-1g |
2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one |
1805848-84-3 | 97% | 1g |
1,475.10 USD | 2021-05-31 |
2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one
Introduction to 2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1805848-84-3)
2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1805848-84-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a brominated aromatic ring system coupled with a nitro and trifluoromethoxy substituent, which endows it with unique electronic and steric properties. The presence of these functional groups makes it a valuable scaffold for the development of novel bioactive molecules, particularly in the quest for innovative therapeutic agents.
The structural motif of 2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one consists of a propanone backbone linked to a phenyl ring that is substituted with both a nitro group at the 5-position and a trifluoromethoxy group at the 2-position. The bromine atom at the 1-position of the propanone moiety further enhances its utility as a synthetic intermediate. Such structural features are strategically designed to modulate interactions with biological targets, making this compound a promising candidate for further exploration in drug discovery.
In recent years, there has been growing interest in leveraging halogenated aromatic compounds for their potential applications in medicinal chemistry. The bromine atom in 2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one serves as a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, enabling the synthesis of heterocyclic compounds that exhibit enhanced pharmacological properties.
The nitro group at the 5-position of the phenyl ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This feature is particularly useful in designing molecules with specific binding affinities to biological targets. Additionally, the trifluoromethoxy group at the 2-position contributes to metabolic stability and lipophilicity, which are critical factors in determining drug-like characteristics. These attributes make 2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.
Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological activity. Virtual screening techniques, combined with molecular docking simulations, have allowed researchers to predict potential interactions between 2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one and various biological targets. These studies have hinted at its potential utility in modulating pathways associated with inflammation, cancer, and neurological disorders. For instance, preliminary computational studies suggest that this compound may interact with enzymes involved in signal transduction pathways, potentially leading to novel therapeutic interventions.
The synthesis of 2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key synthetic steps include nitration of a brominated precursor, followed by selective functionalization with a trifluoromethoxy group. The introduction of the propanone moiety typically occurs via condensation reactions or other coupling strategies that preserve the integrity of the aromatic system. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.
The pharmacological profile of 2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one is still under investigation, but initial studies have provided valuable insights into its potential biological activities. In vitro assays have revealed promising interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various disease states. Additionally, preliminary cell-based assays suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production pathways. These findings underscore its potential as a lead compound for further development.
The impact of fluorine-containing substituents on pharmaceutical compounds cannot be overstated. The presence of fluorine atoms in 2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one contributes to its metabolic stability and enhances its binding affinity to biological targets. Fluorochemicals are widely recognized for their ability to improve drug efficacy and pharmacokinetic profiles. Therefore, compounds like this one are of significant interest to pharmaceutical companies seeking to develop innovative treatments.
In conclusion,2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1805848-84-3) represents a structurally intriguing molecule with potential applications in drug discovery and development. Its unique combination of functional groups makes it a versatile scaffold for further chemical manipulation, while its predicted biological activities suggest promising avenues for therapeutic intervention. As research continues to uncover new insights into its pharmacological properties,2-Bromo-1-(5-nitro...
1805848-84-3 (2-Bromo-1-(5-nitro-2-(trifluoromethoxy)phenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)